Cas no 1803596-89-5 (2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride)

• Product Name: 2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride
• CAS No: 1803596-89-5
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• MDL: MFCD28714510
• CID: 4617130
• PubChem ID: 102561451
• Update Time: 2025-10-29

2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride
• 2-methyl-4,5,6,7-tetrahydroindazol-4-amine;dihydrochloride
• Z2010010265

• MDL： MFCD28714510
• Inchi： 1S/C8H13N3.2ClH/c1-11-5-6-7(9)3-2-4-8(6)10-11;;/h5,7H,2-4,9H2,1H3;2*1H
• InChI Key： UHYIGRKZRJGZAN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=C2C(CCCC2N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 43.8

Additional information on 2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride

Comprehensive Overview of 2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride (CAS No. 1803596-89-5)

2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride (CAS No. 1803596-89-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name 2-methyl-THIA dihydrochloride, belongs to the class of tetrahydroindazole derivatives, which are known for their potential therapeutic applications. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

The molecular structure of 2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride features a tetrahydroindazole core with a methyl group at the 2-position and an amine group at the 4-position. This unique configuration contributes to its biological activity, particularly in modulating specific enzymatic pathways. Researchers have explored its potential in targeting central nervous system (CNS) disorders, inflammatory conditions, and even metabolic syndromes, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in drug discovery technologies such as AI-driven molecular docking and high-throughput screening. 2-methyl-THIA dihydrochloride has emerged as a candidate of interest due to its selective binding affinity and low toxicity profile. These properties make it a valuable tool for studying signal transduction pathways and receptor interactions, topics frequently searched by academic and industrial researchers.

Another area of growing interest is the compound's potential role in neuroprotection and cognitive enhancement. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are actively investigating compounds that can cross the blood-brain barrier (BBB) and exhibit neuroprotective effects. Preliminary studies suggest that 2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride may influence key neurotransmitters, though further clinical validation is required.

From a synthetic chemistry perspective, the production of 2-methyl-THIA dihydrochloride involves multi-step organic reactions, including cyclization, amination, and salt formation. Optimizing these processes to achieve high yield and purity is a common challenge addressed in recent publications. The compound's CAS No. 1803596-89-5 serves as a unique identifier in chemical databases, facilitating its traceability in global supply chains.

Environmental and regulatory considerations also play a crucial role in the compound's application. As the pharmaceutical industry shifts toward green chemistry and sustainable practices, researchers are evaluating eco-friendly synthesis routes for tetrahydroindazole derivatives. This aligns with broader societal concerns about carbon footprint reduction and waste minimization, topics frequently searched by environmentally conscious professionals.

In summary, 2-methyl-4,5,6,7-tetrahydro-2H-indazol-4-amine dihydrochloride (CAS No. 1803596-89-5) represents a versatile compound with promising applications in drug discovery and biochemical research. Its unique structural features, combined with growing scientific interest, position it as a subject of ongoing investigation. Whether exploring its mechanistic pathways or optimizing its synthesis, this compound continues to captivate researchers worldwide.